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Compound of Interest

Compound Name: Cyanine5 NHS ester bromide

Cat. No.: B15553816

A Technical Guide to Cyanine5 NHS Ester Bromide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Cyanine5 (Cy5) N-hydroxysuccinimide (NHS) ester
bromide, a widely used fluorescent dye for labeling biomolecules. Cy5 is a far-red fluorescent
dye that is valued in life science research for its high extinction coefficient and fluorescence
quantum yield, particularly in a spectral region where background autofluorescence from
biological samples is often low.[1][2] The NHS ester functional group allows for the covalent
attachment of the dye to primary amino groups (-NHz) found in proteins, peptides, and amine-
modified oligonucleotides.[1][3][4]

Chemical Structure

The core structure of Cyanine5 consists of two indole rings linked by a polymethine chain. The
N-hydroxysuccinimide ester is a reactive group that enables conjugation to primary amines
under mild basic conditions. The bromide serves as the counter-ion to the positively charged
nitrogen atom in one of the indole rings.

SMILES Representation: [Br-].CN1/C(=C/C=C/C=C/C2=--INVALID-LINK--
ON3C(=0)CCC3=0)c3ccecc3C2(C)C)/C(C)(C)c2ceeec12

Physicochemical and Spectroscopic Properties
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The quantitative data for Cyanine5 NHS ester are summarized below. These properties make it

compatible with common laser lines (e.g., 633 nm, 647 nm) and standard fluorescence

detection systems.[4]

Property

Value

Source(s)

Molecular Formula

C36H42BrN3Oa

N/A

Molecular Weight

~696.64 g/mol (Note: Varies
slightly with different counter-
ions like chloride or
tetrafluoroborate)[1][5]

[1]5]

Maximum Excitation (A_abs)

~646 - 651 nm

[11(21[4]

Maximum Emission (A_em)

~662 - 670 nm

[1](21[4]

Molar Extinction Coefficient

~250,000 M~icm~1

[2]

Fluorescence Quantum Yield

~0.2

[2]

Solubility

Poorly soluble in water; soluble

in organic solvents like DMSO
and DMF.[1][2]

[1]2]

Experimental Protocol: Protein Labeling

This section details a general protocol for conjugating Cyanine5 NHS ester to a protein

containing primary amines (e.g., lysine residues).

Materials and Reagents

o Protein of interest (in an amine-free buffer, e.g., PBS)

e Cyanine5 NHS ester bromide

¢ Anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSOQO)

o Reaction Buffer: 0.1 M sodium bicarbonate or 0.1 M phosphate buffer, pH 8.3-8.5[1][6]
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e Purification column (e.g., Sephadex G-25)

Calculation of Reagents

To achieve an optimal degree of labeling (typically 2-10 moles of dye per mole of antibody), the
molar ratio of dye to protein must be optimized.[7] A common starting point is an 8- to 10-fold
molar excess of the dye.[1][8]

Formula for calculating the mass of NHS ester:
Mass_dye (mg) = (Mass_protein (mg) / MW_protein (Da)) * Molar_Excess * MW_dye (Da)

o Example: To label 2 mg of an antibody (MW = 150,000 Da) with a 10-fold molar excess of
Cy5 NHS ester bromide (MW = 697 Da): Mass_dye = (2 mg / 150,000 Da) * 10 * 697 Da =
0.0093 mg

Labeling Procedure

o Prepare Protein Solution: Dissolve the protein in the reaction buffer at a concentration of 1-
10 mg/mL.[6] Ensure the pH is between 8.3 and 8.5, as this is critical for the reaction’s
efficiency.[1][8]

o Prepare Dye Stock Solution: Immediately before use, dissolve the calculated amount of
Cyanine5 NHS ester in a small volume of anhydrous DMSO or DMF to create a
concentrated stock solution (e.g., 10 mg/mL).[7][9] The volume of the organic solvent should
not exceed 10% of the total reaction volume.[9]

» Conjugation Reaction: Add the dye stock solution to the protein solution while gently
vortexing.

 Incubation: Incubate the reaction mixture for at least 4 hours at room temperature or
overnight on ice, protected from light.[8]

Purification of the Conjugate

After incubation, the unreacted dye and byproducts (like N-hydroxysuccinimde) must be
removed from the labeled protein.
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e Column Preparation: Equilibrate a size-exclusion chromatography column (e.g., Sephadex
G-25) with an appropriate buffer (e.g., PBS, pH 7.4).

o Separation: Apply the reaction mixture to the top of the column.

» Elution: Elute the conjugate with the equilibration buffer. The labeled protein, being larger,
will elute first, while the smaller, unreacted dye molecules will be retained longer.

» Collection: Collect the colored fractions corresponding to the labeled protein.

Storage

Store the purified protein conjugate at 4°C for short-term use (with 2 mM sodium azide) or at
-20°C to -80°C in single-use aliquots for long-term storage.[9] Protect the conjugate from light.

[9]

Visualizations
Reaction Pathway: Amine Labeling

The diagram below illustrates the reaction between the N-hydroxysuccinimide ester of the
Cyanine5 dye and a primary amine on a biomolecule, resulting in a stable amide bond.

Reactants
Cyanine5 NHS Ester e
(e.g., Protein)
i
i pH 8.3-8.5
i Products
: A Y
N-hydroxysuccinimide Biomolecule-NH-CO-Cyanine5
(Byproduct) (Stable Amide Bond)

Click to download full resolution via product page

Cyanine5 NHS Ester conjugation reaction.
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Experimental Workflow

This flowchart outlines the key stages of a typical biomolecule labeling experiment using
Cyanine5 NHS ester.

Step 1: Calculate Reagents
(Dye and Protein)

Step 2: Prepare Solutions
- Dye in DMSO/DMF
- Protein in Buffer (pH 8.3-8.5)

Step 3: Conjugation Reaction
(Mix and Incubate)

Step 4: Purification
(Size-Exclusion Chromatography)

Step 5: Characterization & Storage
(Spectroscopy, -20°C)

Click to download full resolution via product page

Workflow for biomolecule labeling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.acebiolab.com/product_image/images/news/20200618%20chemical%20Cyanine5%20NHS%20ester/Datasheet-ACE-C5101%20Cyanine5%20NHS%20ester.pdf?t=20200907043745
https://www.antibodies.com/catalog/assistive-reagents/cyanine-5-nhs-ester-a270169
https://www.amsbio.com/cyanine5-nhs-ester-bromide-ams-t82647-50-mg
https://www.aatbio.com/products/cyanine-5-monosuccinimidyl-ester-cy5-nhs-ester
https://www.targetmol.com/compound/cyanine5_nhs_ester_chloride
https://www.lumiprobe.com/protocols/nhs-ester-labeling
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-57aa230f4a.pdf
https://www.interchim.fr/ft/I/IO0510.pdf
https://docs.aatbio.com/products/protocol-and-product-information-sheet-pis/protocol-for-sulfo-cyanine-5-nhs-ester-version-bf1a1accb6.pdf
https://www.benchchem.com/product/b15553816#what-is-the-chemical-structure-of-cyanine5-nhs-ester-bromide
https://www.benchchem.com/product/b15553816#what-is-the-chemical-structure-of-cyanine5-nhs-ester-bromide
https://www.benchchem.com/product/b15553816#what-is-the-chemical-structure-of-cyanine5-nhs-ester-bromide
https://www.benchchem.com/product/b15553816#what-is-the-chemical-structure-of-cyanine5-nhs-ester-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15553816?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

